Cas no 2548983-12-4 (4-Cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine)

4-Cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine is a structurally complex heterocyclic compound featuring both cyclobutyl and cyclopropyl substituents, as well as a dimethylpyrimidinylpiperazine moiety. This molecular architecture suggests potential utility in pharmaceutical or agrochemical applications, particularly as a bioactive intermediate or scaffold. The presence of multiple nitrogen-containing rings enhances its ability to engage in hydrogen bonding and π-stacking interactions, which may improve binding affinity in target systems. The compound's rigid, fused-ring structure could contribute to metabolic stability and selectivity. Its synthetic versatility allows for further derivatization, making it a valuable candidate for structure-activity relationship studies in drug discovery or material science research.
4-Cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine structure
2548983-12-4 structure
Product Name:4-Cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine
CAS No:2548983-12-4
MF:C21H28N6
MW:364.487223625183
CID:5310595
PubChem ID:154829027
Update Time:2025-06-23

4-Cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • AKOS040729703
    • 4-cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine
    • 2548983-12-4
    • F6788-3079
    • 4-Cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine
    • Inchi: 1S/C21H28N6/c1-14-12-15(2)23-21(22-14)27-10-8-26(9-11-27)19-13-18(16-4-3-5-16)24-20(25-19)17-6-7-17/h12-13,16-17H,3-11H2,1-2H3
    • InChI Key: GNGFTEWIEQPTRT-UHFFFAOYSA-N
    • SMILES: N1C(=CC(=NC=1C1CC1)N1CCN(C2N=C(C)C=C(C)N=2)CC1)C1CCC1

Computed Properties

  • Exact Mass: 364.23754492g/mol
  • Monoisotopic Mass: 364.23754492g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 58Ų

4-Cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6788-3079-2μmol
4-cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine
2548983-12-4
2μmol
$85.5 2023-09-07
Life Chemicals
F6788-3079-5μmol
4-cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine
2548983-12-4
5μmol
$94.5 2023-09-07
Life Chemicals
F6788-3079-10μmol
4-cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine
2548983-12-4
10μmol
$103.5 2023-09-07
Life Chemicals
F6788-3079-20μmol
4-cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine
2548983-12-4
20μmol
$118.5 2023-09-07
Life Chemicals
F6788-3079-1mg
4-cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine
2548983-12-4
1mg
$81.0 2023-09-07
Life Chemicals
F6788-3079-2mg
4-cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine
2548983-12-4
2mg
$88.5 2023-09-07
Life Chemicals
F6788-3079-3mg
4-cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine
2548983-12-4
3mg
$94.5 2023-09-07
Life Chemicals
F6788-3079-4mg
4-cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine
2548983-12-4
4mg
$99.0 2023-09-07
Life Chemicals
F6788-3079-5mg
4-cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine
2548983-12-4
5mg
$103.5 2023-09-07
Life Chemicals
F6788-3079-10mg
4-cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine
2548983-12-4
10mg
$118.5 2023-09-07

Additional information on 4-Cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine

Introduction to 4-Cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine (CAS No. 2548983-12-4) in Modern Pharmaceutical Research

The compound 4-Cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine (CAS No. 2548983-12-4) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel therapeutic agents. Its unique structural framework, featuring a cyclobutyl and cyclopropyl moiety coupled with a piperazine-based pharmacophore, has garnered considerable attention for its potential biological activity and mechanistic insights.

Recent studies have highlighted the compound's relevance in the development of drugs targeting central nervous system (CNS) disorders. The presence of a piperazine ring is well-documented for its role in modulating neurotransmitter systems, particularly dopamine and serotonin pathways. This structural feature, combined with the pyrimidine core, suggests that 4-Cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine may exhibit properties akin to atypical antipsychotics or antidepressants. Preliminary in vitro assays have demonstrated promising interactions with key CNS receptors, warranting further exploration.

The dimethylpyrimidin-2-yl substituent appended to the piperazine ring introduces an additional layer of complexity, potentially influencing both metabolic stability and binding affinity. This moiety is reminiscent of structures found in several FDA-approved medications, underscoring its pharmacological significance. Computational modeling studies have been instrumental in predicting the compound's binding mode to relevant targets, such as serotonin 5-HT2A and dopamine D3 receptors. These simulations not only validate the structural rationale but also provide insights into possible analog design strategies.

In the realm of drug discovery, the cycloalkyl groups—specifically the cyclobutyl and cyclopropyl—are strategically incorporated to enhance solubility and reduce metabolic liability. Such structural elements are often employed to improve pharmacokinetic profiles while maintaining high target engagement. Comparative analysis with closely related analogs has revealed that these bulky groups contribute to a favorable balance between efficacy and selectivity. This balance is critical for minimizing off-target effects, a common challenge in CNS drug development.

Emerging research also suggests potential applications of this compound in addressing neurodegenerative diseases. The piperazine-pyrimidine scaffold is known to interact with enzymes and receptors involved in neuroprotection and inflammation modulation. For instance, studies have indicated that derivatives of this class may inhibit monoamine oxidase (MAO) enzymes, which are implicated in conditions like Parkinson's disease. While further validation is needed, these findings open avenues for exploring its role in neurodegenerative therapeutics.

The synthesis of 4-Cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine presents an intriguing challenge due to its complex architecture. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations, have been employed to construct its core structure efficiently. These synthetic strategies not only showcase the ingenuity of modern organic chemistry but also highlight the compound's synthetic accessibility for further derivatization.

Pharmacokinetic studies have been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Initial data suggest moderate oral bioavailability coupled with reasonable metabolic stability in vitro. However, additional investigations are required to fully understand its disposition in vivo. The presence of the dimethylpyrimidin-2-yl group may influence its metabolic pathways through cytochrome P450 enzymes, necessitating careful consideration during preclinical development.

The compound's potential therapeutic applications extend beyond CNS disorders. Preliminary data hint at its efficacy against certain inflammatory conditions by modulating immune cell signaling pathways. The piperazine moiety's ability to interact with immune receptors like PDE10A has been explored in models of chronic inflammation, suggesting a dual-action mechanism that could be exploited therapeutically.

In conclusion,4-Cyclobutyl-2-cyclopropyl-6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]pyrimidine (CAS No. 2548983-12-4) stands as a testament to the innovative spirit of medicinal chemistry. Its unique structural features offer a promising foundation for developing next-generation therapeutics targeting neurological and inflammatory diseases. Continued research into its biological activity and pharmacokinetic profile will undoubtedly shed light on its full therapeutic potential.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.